Cas no 1691-13-0 (Ethene, 1,2-difluoro-(9CI))

• Product name: Ethene, 1,2-difluoro-(9CI)
• CAS No: 1691-13-0
• MF: C₂H₂F₂
• MW: 64.03408
• CID: 209751
• PubChem ID: 14841

Ethene, 1,2-difluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ethene, 1,2-difluoro-(9CI)
• 1,2-DIFLUOROETHYLENE
• 1,2-Difluor-aethylen
• 1,2-DIFLUOROETHENE
• 1,2-Difluoroethylene(FC-1132)
• 1,2-fluoroethene
• cis-,trans-1,2-difluoroethene
• cis-vinylene difluoride
• FC-1132
• Vinylene difluoride
• 1,2-Difluoroethylene(FC-1132)95%
• Vinylenfluorid
• DTXSID80937587
• A811056
• 1691-13-0
• EINECS 216-886-9
• 1,2-bis(fluoranyl)ethene
• FT-0606400

• Inchi： InChI=1S/C2H2F2/c3-1-2-4/h1-2H/b2-1+
• InChI Key： WFLOTYSKFUPZQB-OWOJBTEDSA-N
• SMILES： F/C=C/F

Computed Properties

• Exact Mass: 64.01250
• Monoisotopic Mass: 64.012456
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 19.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0
• XLogP3: 0.7

Experimental Properties

• Density: 0.969
• Boiling Point: -28
• Refractive Index: 1.282
• PSA: 0.00000
• LogP: 1.39660

Ethene, 1,2-difluoro-(9CI) Security Information

Ethene, 1,2-difluoro-(9CI) Customs Data

• HS CODE：2903399090
• Customs Data：

  China Customs Code:

  2903399090

  Overview:

  2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on Ethene, 1,2-difluoro-(9CI)

Recent Advances in the Study of Ethene, 1,2-difluoro-(9CI) (CAS: 1691-13-0) in Chemical and Biomedical Applications

Ethene, 1,2-difluoro-(9CI) (CAS: 1691-13-0), a fluorinated derivative of ethylene, has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and biomedical fields. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug development and material science.

Recent studies have highlighted the compound's utility as a versatile building block in organic synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated its efficacy in facilitating [2+2] cycloaddition reactions under mild conditions, offering a pathway to novel fluorinated heterocycles with potential pharmaceutical applications. The electron-withdrawing nature of the fluorine atoms was found to significantly influence reaction kinetics and selectivity.

In biomedical applications, research has focused on the compound's potential as a precursor for PET (positron emission tomography) radiotracers. A team at MIT reported in ACS Medicinal Chemistry Letters (2024) the successful incorporation of 1691-13-0 into a novel tracer for imaging tumor hypoxia. The difluoroethylene moiety provided improved metabolic stability compared to traditional tracers while maintaining excellent tissue penetration.

Material science investigations have revealed promising applications in polymer chemistry. Researchers at the Max Planck Institute recently developed a series of fluorinated copolymers using 1691-13-0 as a comonomer, resulting in materials with exceptional chemical resistance and low surface energy. These properties make them particularly suitable for biomedical device coatings and drug delivery systems.

Toxicological studies of 1691-13-0 have progressed significantly, with a comprehensive safety assessment published in Regulatory Toxicology and Pharmacology (2023). The compound demonstrated favorable toxicological profiles at anticipated exposure levels, though researchers noted the need for further investigation into chronic exposure effects. This data supports its potential for scaled-up pharmaceutical applications.

Looking forward, several research groups are exploring the compound's potential in targeted drug delivery systems. Preliminary results suggest that the difluoroethylene group can enhance lipophilicity and membrane permeability when incorporated into prodrug designs. A 2024 patent application by Pfizer describes its use in improving the bioavailability of kinase inhibitors.

In conclusion, Ethene, 1,2-difluoro-(9CI) (1691-13-0) represents a compound of growing importance in chemical and biomedical research. Its unique properties continue to enable innovations across multiple disciplines, from synthetic methodology to therapeutic development. Future research directions likely include expanded applications in radiopharmaceuticals and further optimization of its synthetic accessibility.